3,7-Dihydroxy-5,8-dimethoxyflavanone
Description
3,7-Dihydroxy-5,8-dimethoxyflavanone is a flavanone derivative characterized by hydroxyl groups at positions 3 and 7, methoxy groups at positions 5 and 8, and a phenyl group at position 2 (C-ring). Flavanones are a subclass of flavonoids known for their diverse biological activities, including anti-inflammatory, antimicrobial, and cytotoxic effects. These compounds are typically isolated from medicinal plants such as Scutellaria barbata, Andrographis paniculata, and Piper glandulosissimum .
Properties
CAS No. |
650571-70-3 |
|---|---|
Molecular Formula |
C17H16O6 |
Molecular Weight |
316.31 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The biological and chemical properties of flavanones are highly dependent on their substitution patterns. Below is a detailed comparison of 3,7-dihydroxy-5,8-dimethoxyflavanone with structurally related flavanones, supported by empirical
Table 1: Structural and Functional Comparison of Flavanone Derivatives
Key Findings from Comparative Analysis
Impact of Hydroxyl Group Positioning: The presence of hydroxyl groups at C-5 and C-7 (e.g., 5-hydroxy-7,8-dimethoxyflavanone) correlates with anti-inflammatory activity by inhibiting NF-κB transactivation . Hydroxylation at C-2' and C-5' (e.g., 2(S)-5,2',5'-trihydroxy-7,8-dimethoxyflavanone) enhances cytotoxic activity against cancer cell lines .
Methoxy Substitutions: Methoxy groups at C-7 and C-8 (e.g., 5,4'-dihydroxy-7,8-dimethoxyflavanone) improve metabolic stability and receptor binding affinity, as seen in PPARγ activation . Fully methoxylated analogs like 5,7-dimethoxyflavanone are less bioactive but serve as precursors for synthetic derivatives with enhanced cytotoxicity .
Stereochemical Considerations: The S-configuration at C-2 (e.g., 2(S)-2',7-dihydroxy-5,8-dimethoxyflavanone) is critical for stereospecific interactions in biological systems, though its exact role remains under investigation .
Antimicrobial vs. Anti-inflammatory Trade-offs: 7-Hydroxy-5,8-dimethoxyflavanone demonstrates strong antimicrobial activity but lacks significant anti-inflammatory effects, unlike its 5-hydroxylated analog .
Table 2: Cytotoxicity and Receptor Binding Data
| Compound | IC₅₀ (Cancer Cells) | PPARγ Activation (EC₅₀) | NF-κB Inhibition (IC₅₀) |
|---|---|---|---|
| 3,7-Dihydroxy-5,8-dimethoxyflavanone | Not reported | Not reported | Not reported |
| 5-Hydroxy-7,8-dimethoxyflavanone | >50 μM (L1210) | - | 2.0 μg/mL |
| 2(S)-5,2',5'-Trihydroxy-7,8-dimethoxyflavanone | 8.2 μM (L1210) | - | - |
| 5,4'-Dihydroxy-7,8-dimethoxyflavanone | - | 12.3 μM | - |
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